Cas no 504-13-2 ((2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid)
504-13-2 structure
Product name:(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- (2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
- (2E,4S,6S)-2,4-trimethyltetracos-2-enoic acid
- (4S,6S)-2,4,6-trimethyl-tetracos-2t-enoic acid
- (4S,6S)-2,4,6-Trimethyl-tetracos-2t-ensaeure
- 2,4,6-Trimethyl-2-tetracosenoic acid
- C27-Mycolipensaeure
- C27-Phthiensaeure
- L-erythro-2,4,6-Trimethyl-tetracos-2t-ensaeure
- 2,4,6-TRIMETHYLTETRACOS-2-ENOIC ACID
- DTXSID701316578
- Mycolipenic acid
- 504-13-2
-
- Inchi： InChI=1S/C27H52O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(2)22-25(3)23-26(4)27(28)29/h23-25H,5-22H2,1-4H3,(H,28,29)/b26-23+
- InChI Key： SJZUAPDAKBPNQS-WNAAXNPUSA-N
- SMILES： CCCCCCCCCCCCCCCCCCC(C)CC(C)\C=C(/C)C(O)=O
Computed Properties
- Exact Mass: 408.396730897Da
- Monoisotopic Mass: 408.396730897Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 21
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 12.3
(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Related Literature
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1. 602. Experiments on the synthesis of mycolipenic acid. Part IA. S. Bailey,N. Polgar,Robert Robinson J. Chem. Soc. 1953 3031
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2. Constituents of the lipids of tubercle bacilli. Part IV. Mycoceranic acidN. Polgar J. Chem. Soc. 1954 1011
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Wangbin Wu,Weidi Cao,Linfeng Hu,Zhishan Su,Xiaohua Liu,Xiaoming Feng Chem. Sci. 2019 10 7003
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Kai Li,Jialu He,Yue Zhao,Congqing Zhu Inorg. Chem. Front. 2023 10 5622
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5. 386. Synthesis of mycolipenic acidD. J. Millin,N. Polgar J. Chem. Soc. 1958 1902
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Bjorn ter Horst,Ben L. Feringa,Adriaan J. Minnaard Chem. Commun. 2010 46 2535
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Lydia Coles,N. Polgar Chem. Commun. (London) 1967 838
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9. 400. Constituents of the lipids of tubercle bacilli. Part VII. Synthesis of (+)-2(L) : 4(L)-dimethyldocosanoic acid, an oxidation product of mycolipenic acidG. I. Fray,N. Polgar J. Chem. Soc. 1956 2036
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10. Constituents of the lipids of tubercle bacilli. Part III. Mycolipenic acidN. Polgar J. Chem. Soc. 1954 1008
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